5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde

• IUPAC Name: 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H5IN2O/c9-6-1-7-5(4-12)2-10-8(7)11-3-6/h1-4H,(H,10,11)
• InChI Key: HLQWQIZDLGNXAS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1C(=CN2)C=O)I
• Molecular Formula: C8H5IN2O
• DSSTOX Substance ID: DTXSID501232809
• Molecular Weight: 272.04 g/mol
• CAS RN: 1234615-88-3

Description

“5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde” is a chemical compound that belongs to the class of organic compounds known as halogenated heterocycles. It is a derivative of 1H-pyrrolo[2,3-b]pyridine. The compound is used in early discovery research.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves various chemical modifications. For instance, the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity.

Molecular Structure Analysis

The molecular structure of “5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde” is characterized by the presence of an iodine atom (I), a pyrrolo[2,3-b]pyridine ring, and a carbaldehyde group. The empirical formula is C8H5IN2O.

Chemical Reactions Analysis

1H-pyrrolo[2,3-b]pyridines are shown to undergo nitration, nitrosation, bromination, iodination, and reaction with Mannich bases predominantly at the 3-position.

Scientific Research Applications

Use in FGFR4 Inhibitors

The 1H-pyrrolo[2,3-b]pyridine scaffold, to which 5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde belongs, has been used in the development of FGFR4 inhibitors. .

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Use in Cancer Research

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Use in Multicomponent Reactions

1H-indole-3-carbaldehyde, a compound structurally similar to 5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde, has been used in sustainable multicomponent reactions. .

Use in Synthesis of Derivatives

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Use in Early Discovery Research

. This suggests its potential use in a variety of early-stage scientific research applications.

Future Directions

The future directions for “5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde” and its derivatives could involve further exploration of their potential as immunomodulators targeting JAK3 and as inhibitors of the FGFR signaling pathway. These compounds could potentially be used in treating immune diseases and various types of tumors.

Mechanism of Action

Target of Action

The primary target of 5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in a variety of cellular processes, including cell proliferation, differentiation, and migration . Abnormal activation of FGFR signaling pathways is associated with the progression and development of several cancers .

Mode of Action

The compound interacts with FGFRs, inhibiting their activity . This inhibition likely occurs through the compound binding to the receptor, preventing it from undergoing dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This prevents the activation of downstream signaling pathways .

Biochemical Pathways

Upon binding to FGFRs, the compound inhibits the activation of downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt . These pathways are involved in cell proliferation, migration, and angiogenesis . By inhibiting these pathways, the compound can potentially slow tumor growth and metastasis .

Pharmacokinetics

Similar compounds have shown high total clearance and low oral bioavailability .

Result of Action

The inhibition of FGFRs by 5-Iodo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde can lead to a decrease in cell proliferation and an increase in apoptosis . In vitro studies have shown that similar compounds can inhibit the proliferation of cancer cells and induce apoptosis .